Cas no 1214378-41-2 (4-Nitro-2-(trifluoromethoxy)benzonitrile)

• Product Name: 4-Nitro-2-(trifluoromethoxy)benzonitrile
• CAS No: 1214378-41-2
• MF: C₈H₃F₃N₂O₃
• MW: 232.116232156754
• CID: 4988429
• Update Time: 2023-08-24

4-Nitro-2-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-NITRO-2-(TRIFLUOROMETHOXY)BENZONITRILE
• 4-Nitro-2-(trifluoromethoxy)benzonitrile

• Inchi： 1S/C8H3F3N2O3/c9-8(10,11)16-7-3-6(13(14)15)2-1-5(7)4-12/h1-3H
• InChI Key： ABZOHXJKXYUVMN-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 2.7
• Topological Polar Surface Area: 78.8